Cas no 111787-83-8 (3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester)

3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester structure
111787-83-8 structure
Product Name:3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
CAS No:111787-83-8
MF:C14H13FO3
MW:248.249627828598
MDL:MFCD05664426
CID:136920
PubChem ID:2794727
Update Time:2025-04-19

3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
    • Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate
    • ethyl 5-(4-fluorophenyl)-2-methylfuran-3-carboxylate
    • 111787-83-8
    • DTXSID70383357
    • FT-0762521
    • AKOS015911296
    • 5-(4-Fluoro-phenyl)-2-methyl-furan-3-carboxylic acid ethyl ester
    • MFCD05664426
    • MDL: MFCD05664426
    • Inchi: 1S/C14H13FO3/c1-3-17-14(16)12-8-13(18-9(12)2)10-4-6-11(15)7-5-10/h4-8H,3H2,1-2H3
    • InChI Key: XUYCJNMLONEKAS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(C(=O)OCC)=C(C)O1

Computed Properties

  • Exact Mass: 248.08500
  • Monoisotopic Mass: 248.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Boiling Point: 154 °C
  • PSA: 39.44000
  • LogP: 3.57080

3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester Pricemore >>

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3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:111787-83-8)3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
Order Number:A1107188
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:47
Price ($):835.0/268.0
Email:sales@amadischem.com

3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester Related Literature

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Amadis Chemical Company Limited
(CAS:111787-83-8)3-Furancarboxylic acid,5-(4-fluorophenyl)-2-methyl-, ethyl ester
A1107188
Purity:99%/99%
Quantity:5g/1g
Price ($):835.0/268.0
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